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Compound of Interest

Methyl 4-formyl-1-methyl-1H-
Compound Name:
pyrrole-2-carboxylate

cat. No.: B1351250

General Synthesis Strategies

The synthesis of substituted pyrrole-2-carboxylate derivatives often involves multi-step
reactions. A common approach begins with a commercially available pyrrole-2-carboxylic acid
or its ester, which is then modified through various chemical reactions. For instance, the
synthesis of pyrrole-2-carboxamides can be achieved by coupling the corresponding carboxylic
acid with various amines.[5] Another key strategy is the Suzuki coupling reaction, used to
introduce aryl or heteroaryl substituents onto the pyrrole ring, allowing for a diverse range of
derivatives.[6]

Below is a generalized workflow for the synthesis and initial evaluation of novel pyrrole-2-
carboxylate derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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